N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide

Specification

• CAS No.: 1421506-95-7
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.43
• IUPAC Name: N'-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]-N-(thiophen-2-ylmethyl)oxamide
• Standard InChI: InChI=1S/C17H21N3O3S/c1-20(2)13-7-5-12(6-8-13)15(21)11-19-17(23)16(22)18-10-14-4-3-9-24-14/h3-9,15,21H,10-11H2,1-2H3,(H,18,22)(H,19,23)
• Standard InChI Key: PMUFXOSMEGAGLN-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC=CS2)O

Introduction

N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a complex organic compound featuring a unique structural framework. It includes a dimethylamino group, a hydroxyethyl substituent, and a thiophen-2-ylmethyl moiety linked to an oxalamide backbone. This compound is of interest in various scientific fields, particularly in medicinal chemistry and biological research, due to its potential interactions with biological systems.

Synthesis and Preparation

The synthesis of N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide typically involves multi-step organic reactions. These processes require careful control of reaction conditions, including temperature and pH levels, to ensure high yield and purity. Catalysts may be employed to facilitate specific reactions, while purification techniques like recrystallization or chromatography are used to isolate the final product.

Synthesis Steps

• Starting Materials: Typically involve compounds with dimethylamino and thiophen-2-ylmethyl functionalities.

• Reaction Conditions: Controlled temperature and pH, with potential use of catalysts.

• Purification Methods: Recrystallization or chromatography.

Potential Applications

• Medicinal Chemistry: Potential for interacting with biological targets, possibly modulating biochemical pathways.

• Biological Research: Interest due to its unique structural framework and potential interactions with biological systems.

Future Research Directions

• Synthesis Optimization: Improving yield and purity through optimized reaction conditions.

• Biological Evaluation: Assessing potential therapeutic effects through biological assays.

• Mechanistic Studies: Investigating the mechanism of action to understand its interactions with biological systems.

Data Table: Available Information on Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide	C19H20F3N3O4	411.381	Cancer treatment, metabolic regulation
N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide	C19H26N4O2S	374.5	Not specified

Note: The table includes information on similar compounds due to the lack of specific data on N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide.